Cas no 99556-88-4 (1-(4-Chloro-3-nitrophenyl)-1h-pyrrole-2-carbaldehyde)

• Product Name: 1-(4-Chloro-3-nitrophenyl)-1h-pyrrole-2-carbaldehyde
• CAS No: 99556-88-4
• MF: C₁₁H₇ClN₂O₃
• MW: 250.63788151741
• CID: 3056152
• PubChem ID: 4254170
• Update Time: 2025-11-01

1-(4-Chloro-3-nitrophenyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-nitrophenyl)-1h-pyrrole-2-carbaldehyde
• EN300-6502462
• 1-(4-chloro-3-nitrophenyl)pyrrole-2-carbaldehyde
• Z3214214717
• SB63774
• BBL022079
• AKOS000295570
• STK889021
• 1H-Pyrrole-2-carboxaldehyde, 1-(4-chloro-3-nitrophenyl)-
• G19069
• 99556-88-4
• AKOS022061425

• Inchi： 1S/C11H7ClN2O3/c12-10-4-3-8(6-11(10)14(16)17)13-5-1-2-9(13)7-15/h1-7H
• InChI Key： AMGGDONNNYDCMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])N1C=CC=C1C=O

Computed Properties

• Exact Mass: 250.0145198Da
• Monoisotopic Mass: 250.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-Chloro-3-nitrophenyl)-1h-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 99556-88-4)

1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde is a specialized organic compound with the CAS registry number 99556-88-4. This compound belongs to the class of pyrrole-carbaldehyde derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and nitro substituents on the phenyl ring, along with the pyrrole-2-carbaldehyde moiety, makes this molecule a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anticancer drugs, aligning with the growing focus on combating antibiotic resistance and cancer therapeutics. The compound's unique structure also makes it a candidate for organic electronics, a hot topic in sustainable technology.

The synthesis of 99556-88-4 typically involves multi-step reactions, including Vilsmeier-Haack formylation and nitration processes. Its molecular formula (C11H7ClN2O3) and molecular weight (250.64 g/mol) are critical for analytical characterization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-toxicity are under scrutiny, reflecting the broader trend of green chemistry. Regulatory bodies emphasize the need for safer alternatives, prompting researchers to explore modifications of 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde to reduce ecological impact. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the pharmaceutical sector, 99556-88-4 is investigated for its bioactivity against various pathogens. Its structure-activity relationship (SAR) is a key area of study, as slight modifications can significantly alter its efficacy. For instance, replacing the nitro group with other electron-withdrawing groups may enhance its pharmacokinetic properties, a common strategy in medicinal chemistry.

The compound's applications extend to material science, where its conjugated system is exploited for photovoltaic materials and OLEDs. With the rise of renewable energy solutions, such derivatives are gaining attention for their potential in solar cell technology. This interdisciplinary relevance makes 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde a subject of interest across multiple scientific domains.

For suppliers and manufacturers, ensuring the high purity of CAS 99556-88-4 is paramount, as impurities can affect downstream applications. Quality control protocols often include HPLC analysis and melting point determination. Storage recommendations typically advise protection from moisture and light to maintain stability, addressing common queries from end-users about handling practices.

In summary, 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS 99556-88-4) is a multifaceted compound with significant potential in life sciences and advanced materials. Its synthesis, properties, and applications continue to inspire innovation, making it a valuable subject for both academic and industrial research.